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Compound of Interest

Compound Name: 1,2-Dimyristoyl-sn-glycerol

Cat. No.: B053044 Get Quote

Technical Support Center: 1,2-Dimyristoyl-sn-
glycerol (DMG)
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experiencing

insolubility and other issues with 1,2-Dimyristoyl-sn-glycerol (DMG) in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is 1,2-Dimyristoyl-sn-glycerol (DMG) and what are its common applications?

1,2-Dimyristoyl-sn-glycerol (DMG) is a saturated diacylglycerol (DAG) that contains myristic

acid at the sn-1 and sn-2 positions. In cell signaling, it functions as a second messenger,

although it is considered a weak activator of most Protein Kinase C (PKC) isoforms compared

to unsaturated DAGs or phorbol esters.[1][2][3][4] It is often used in in vitro and cell-based

assays to study the activation and downstream signaling of PKC.

Q2: What are the physical and chemical properties of DMG?

DMG is a white crystalline solid with a melting point of approximately 57-61°C.[1][5][6] It is

highly hydrophobic due to the two 14-carbon myristoyl chains.

Q3: In which solvents is DMG soluble?
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DMG is soluble in several organic solvents but has very poor solubility in aqueous solutions.[5]

For detailed solubility information, please refer to the table below.

Quantitative Solubility Data
Solvent Solubility

Ethanol 30 mg/mL[1][2][3]

Dimethylformamide (DMF) 20 mg/mL[1][2][3]

Dimethyl sulfoxide (DMSO) 7 mg/mL[1][2][3]

Phosphate-Buffered Saline (PBS, pH 7.2) 0.25 mg/mL[1][2][3]

Q4: How should I store DMG?

For long-term storage, DMG should be stored as a solid at -20°C.[5] Stock solutions in organic

solvents should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C for

short-term use (up to one month) or -80°C for long-term storage (up to six months).[4]

Troubleshooting Guide
Issue 1: DMG is precipitating out of my aqueous buffer or cell culture medium.

Possible Cause: DMG is highly hydrophobic and will not readily dissolve in aqueous

solutions. The concentration of DMG may be exceeding its solubility limit in the final solution.

Recommended Solutions:

Prepare a high-concentration stock solution in an appropriate organic solvent such as

ethanol or DMSO.

Add the stock solution to your aqueous buffer or medium dropwise while vortexing or

stirring vigorously. This helps to create a fine suspension or micellar structures.

Ensure the final concentration of the organic solvent in your experiment is low (typically

<0.5%) to avoid solvent-induced artifacts. Always include a vehicle-only control in your

experiments.[7]
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Consider using a carrier molecule like bovine serum albumin (BSA) or preparing

liposomes or mixed micelles to improve the delivery and apparent solubility of DMG in

aqueous solutions.[8]

Issue 2: I am observing inconsistent or no activation of PKC in my assay.

Possible Cause 1: Poor bioavailability of DMG. If DMG has precipitated or formed large

aggregates, it will not be available to activate PKC.

Recommended Solution: Follow the solubilization protocol carefully. Visually inspect your

final solution for any signs of precipitation. Consider gentle warming (to a temperature

below the melting point) and brief sonication to aid in the formation of a uniform

suspension.[4]

Possible Cause 2: Suboptimal lipid presentation. For efficient PKC activation, DMG often

needs to be presented in a lipid environment, such as mixed micelles with

phosphatidylserine (PS).[9]

Recommended Solution: Prepare mixed micelles of DMG and PS. A common method

involves co-solubilizing the lipids in chloroform, evaporating the solvent to create a thin

film, and then resuspending the film in buffer with detergent (e.g., Triton X-100) or by

sonication.[9]

Possible Cause 3: Weak activation potential of DMG. DMG is a known weak activator for

many PKC isoforms.[1][2][3][4]

Recommended Solution: Ensure you are using a sufficiently high concentration of DMG.

As a positive control, use a more potent PKC activator like a phorbol ester (e.g., PMA) or

an unsaturated diacylglycerol (e.g., 1,2-Dioleoyl-sn-glycerol) to confirm that your assay

system and PKC enzyme are active.[9]

Experimental Protocols
Protocol 1: Preparation of a DMG Stock Solution

Allow the vial of solid DMG to equilibrate to room temperature before opening.
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Under sterile conditions, add the appropriate volume of anhydrous ethanol or DMSO to the

vial to achieve the desired stock concentration (e.g., 10-50 mM).

Vortex the solution vigorously until the DMG is completely dissolved. Gentle warming in a

water bath (e.g., 37°C) can aid dissolution, but do not exceed the melting point.[10]

Aliquot the stock solution into small, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of DMG/PS Mixed Micelles for
PKC Assays

In a glass tube, combine the desired amounts of DMG and Phosphatidylserine (PS) from

chloroform stock solutions. A typical molar ratio is 1:4 (DMG:PS).[9]

Evaporate the chloroform under a gentle stream of nitrogen gas to form a thin lipid film on

the bottom of the tube.

Place the tube under a vacuum for at least 30 minutes to remove any residual solvent.[9]

Resuspend the dried lipid film in a suitable buffer (e.g., 10 mM HEPES, pH 7.4) containing a

detergent like 0.3% Triton X-100.[9]

Alternate between vortexing for 1 minute and incubating in a 37°C water bath for 3 minutes.

Repeat this cycle for approximately 30 minutes or until the lipid film is completely dissolved

and the solution is clear.[9]

This solution can then be diluted into the final kinase assay reaction.
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DMG Stock Preparation

Application in Aqueous Solution

Start: Solid DMG Weigh DMG Add Organic Solvent
(e.g., Ethanol, DMSO) Vortex/Warm to Dissolve Aliquot into single-use tubes Store at -20°C or -80°C DMG Stock Solution

DMG Stock Solution Add dropwise to
Aqueous Buffer with Vortexing Final Experimental Solution

Click to download full resolution via product page

Caption: Workflow for preparing and using 1,2-Dimyristoyl-sn-glycerol.
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Caption: Simplified Protein Kinase C (PKC) signaling pathway involving DMG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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